Cas no 144335-21-7 (4-Azatricyclo[2.2.1.02,6]heptane-1-carbonitrile(9CI))
144335-21-7 structure
Product Name:4-Azatricyclo[2.2.1.02,6]heptane-1-carbonitrile(9CI)
CAS No:144335-21-7
MF:C7H8N2
MW:120.151821136475
CID:108719
PubChem ID:45087061
Update Time:2025-04-18
4-Azatricyclo[2.2.1.02,6]heptane-1-carbonitrile(9CI) Chemical and Physical Properties
Names and Identifiers
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- 4-Azatricyclo[2.2.1.02,6]heptane-1-carbonitrile(9CI)
- 4-Azatricyclo[2.2.1.0~2,6~]heptane-1-carbonitrile
- 144335-21-7
- DTXSID00666009
- CMEDUYASVRQMKB-UHFFFAOYSA-N
- 1-Cyano-4-azatricyclo[2.2.1.02,6 ]heptane
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- Inchi: 1S/C7H8N2/c8-3-7-4-9-1-5(7)6(7)2-9/h5-6H,1-2,4H2
- InChI Key: CMEDUYASVRQMKB-UHFFFAOYSA-N
- SMILES: N12CC3C(C1)C3(C#N)C2
Computed Properties
- Exact Mass: 120.06884
- Monoisotopic Mass: 120.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27A^2
- XLogP3: -0.4
Experimental Properties
- PSA: 27.03
4-Azatricyclo[2.2.1.02,6]heptane-1-carbonitrile(9CI) Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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